Cas no 85959-14-4 ([1,1'-Biphenyl]-4-ol,2-(phenylmethyl)-)

• Product Name: [1,1'-Biphenyl]-4-ol,2-(phenylmethyl)-
• CAS No: 85959-14-4
• MF: C₁₉H₁₆O
• MW: 260.329745292664
• CID: 721955
• PubChem ID: 20446899
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-ol,2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol,2-(phenylmethyl)-
• 2-(phenylmethyl)[1,1'-biphenyl]-4-ol
• 3-benzyl-4-phenylphenol
• NS00063635
• DTXSID801005825
• 2-Benzyl[1,1'-biphenyl]-4-ol
• SCHEMBL1071089
• 85959-14-4
• EINECS 286-730-2
• (Phenylmethyl)(1,1'-biphenyl)-4-ol
• EINECS 289-004-3
• (Phenylmethyl)(1,1-biphenyl)-4-ol
• 85353-67-9
• 2-(Phenylmethyl)(1,1'-biphenyl)-4-ol

• Inchi： 1S/C19H16O/c20-18-11-12-19(16-9-5-2-6-10-16)17(14-18)13-15-7-3-1-4-8-15/h1-12,14,20H,13H2
• InChI Key： RVZWRZSXBTVZIE-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C2C=CC=CC=2)C(=C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 260.120115130g/mol
• Monoisotopic Mass: 260.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 20.2Ų